Cas no 2171831-85-7 (3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid)

• Product Name: 3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid
• CAS No: 2171831-85-7
• MF: C₂₆H₂₃BrN₂O₅S
• MW: 555.440224885941
• CID: 6040282
• PubChem ID: 165809085
• Update Time: 2025-05-22

3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid
• 2171831-85-7
• 3-bromo-2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)benzoic acid
• EN300-1515135

• Inchi： 1S/C26H23BrN2O5S/c27-22-11-5-10-20(25(31)32)24(22)29-23(30)15-35-13-12-28-26(33)34-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,21H,12-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AYUDOWVMRCYZIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(CSCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 554.05111g/mol
• Monoisotopic Mass: 554.05111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 130Ų

Additional information on 3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid

Comprehensive Analysis of 3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid (CAS No. 2171831-85-7)

In the realm of organic chemistry and pharmaceutical research, 3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid (CAS No. 2171831-85-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated benzoic acid backbone, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of targeted therapies and bioconjugation techniques.

The Fmoc-protected moiety in this compound is a cornerstone in solid-phase peptide synthesis (SPPS), a technique pivotal for producing peptides with high purity and yield. With the growing demand for peptide-based therapeutics—driven by their specificity and lower toxicity compared to small molecules—3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid serves as a critical building block. Its bromine substituent further enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig, which are essential for creating diverse molecular architectures.

Recent advancements in AI-driven drug discovery have spotlighted compounds like CAS No. 2171831-85-7 due to their modular design. Machine learning models trained on chemical libraries often highlight brominated aromatics for their versatility in fragment-based drug design. This aligns with the industry's shift toward high-throughput screening and computational chemistry, where such compounds are invaluable for optimizing lead molecules. Additionally, the thioether linkage in this structure offers stability under physiological conditions, making it attractive for prodrug development.

From an environmental and regulatory perspective, the synthesis and handling of 3-bromo-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)benzoic acid adhere to green chemistry principles. Researchers emphasize solvent-free or aqueous-phase reactions to minimize waste, addressing the pharmaceutical industry's push for sustainable manufacturing. This compound's compatibility with biodegradable reagents further underscores its relevance in eco-friendly drug production.

In summary, CAS No. 2171831-85-7 exemplifies the synergy between traditional organic synthesis and modern drug development paradigms. Its multifaceted applications—from peptide engineering to AI-aided molecular design—position it as a key player in advancing therapeutic innovations. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in precision medicine and biomaterials science.